Cas no 1343764-14-6 (2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine)

2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine is a heterocyclic amine compound featuring a cyclopropyl-substituted thiazole core. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The cyclopropyl group enhances steric and electronic properties, while the thiazole moiety offers versatility in synthetic transformations. The primary amine functionality allows for further derivatization, making it a valuable intermediate in medicinal chemistry. Its well-defined molecular architecture supports precise modifications for structure-activity relationship studies. The compound’s stability and solubility profile facilitate handling in various reaction conditions. Suitable for use in drug discovery, it serves as a building block for biologically active molecules targeting diverse therapeutic areas.
2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine structure
1343764-14-6 structure
Product Name:2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
CAS No:1343764-14-6
MF:C8H12N2S
MW:168.259280204773
MDL:MFCD17251053
CID:5608364
PubChem ID:62928436
Update Time:2025-06-15

2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
    • AKOS012225643
    • EN300-866509
    • 1343764-14-6
    • 2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
    • MDL: MFCD17251053
    • Inchi: 1S/C8H12N2S/c9-4-3-7-5-11-8(10-7)6-1-2-6/h5-6H,1-4,9H2
    • InChI Key: KFSTZQJWDDOPDM-UHFFFAOYSA-N
    • SMILES: S1C=C(CCN)N=C1C1CC1

Computed Properties

  • Exact Mass: 168.07211956g/mol
  • Monoisotopic Mass: 168.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.2Ų

2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-866509-1g
2-(2-cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
1343764-14-6
1g
$842.0 2023-09-02
Enamine
EN300-866509-5g
2-(2-cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
1343764-14-6
5g
$2443.0 2023-09-02
Enamine
EN300-866509-10g
2-(2-cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
1343764-14-6
10g
$3622.0 2023-09-02
Enamine
EN300-866509-0.05g
2-(2-cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
1343764-14-6 95%
0.05g
$707.0 2024-05-21
Enamine
EN300-866509-0.1g
2-(2-cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
1343764-14-6 95%
0.1g
$741.0 2024-05-21
Enamine
EN300-866509-0.25g
2-(2-cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
1343764-14-6 95%
0.25g
$774.0 2024-05-21
Enamine
EN300-866509-0.5g
2-(2-cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
1343764-14-6 95%
0.5g
$809.0 2024-05-21
Enamine
EN300-866509-1.0g
2-(2-cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
1343764-14-6 95%
1.0g
$842.0 2024-05-21
Enamine
EN300-866509-2.5g
2-(2-cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
1343764-14-6 95%
2.5g
$1650.0 2024-05-21
Enamine
EN300-866509-5.0g
2-(2-cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine
1343764-14-6 95%
5.0g
$2443.0 2024-05-21

Additional information on 2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine

Introduction to 2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine (CAS No. 1343764-14-6) in Modern Chemical and Pharmaceutical Research

2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine, identified by the chemical abstracts service number CAS No. 1343764-14-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the thiazole derivatives, a class of molecules widely recognized for their diverse pharmacological properties. The presence of a cyclopropyl group and an amine functional group in its molecular framework contributes to its distinctive chemical behavior and reactivity, making it a valuable scaffold for drug discovery and development.

The structural composition of 2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine encompasses a thiazole ring, which is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. This core structure is highly versatile and has been extensively explored in the synthesis of bioactive molecules. The substitution of the thiazole ring with a cyclopropyl group at the 2-position introduces steric hindrance and electronic modifications that can influence the compound's interactions with biological targets. Additionally, the ethanamidine moiety at the 1-position provides a polar amine group that can engage in hydrogen bonding, further enhancing its potential as a pharmacophore.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The compound CAS No. 1343764-14-6 has been studied for its potential role in modulating various biological pathways. For instance, research has suggested that thiazole-based compounds can interfere with bacterial cell wall synthesis, making them promising candidates for developing novel antibiotics. The cyclopropyl substituent may enhance the compound's binding affinity to bacterial enzymes, thereby improving its efficacy.

Moreover, the amine group in 2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine has been investigated for its ability to interact with biological receptors and enzymes. This functionality allows the compound to serve as a precursor for more complex derivatives designed to target specific therapeutic pathways. For example, amine-modified thiazole compounds have shown potential in inhibiting kinases and other enzymes involved in cancer progression. The cyclopropyl group's rigid structure may help stabilize the binding conformation of these derivatives to their target proteins.

The synthesis of CAS No. 1343764-14-6 involves multi-step organic reactions that highlight the versatility of thiazole chemistry. The introduction of the cyclopropyl group typically requires protecting group strategies to prevent unwanted side reactions during synthesis. Once the thiazole core is established, functionalization at the 2-position with a cyclopropyl group can be achieved through nucleophilic substitution or metal-catalyzed coupling reactions. The final step involves introducing the ethanamidine moiety, which often requires condensation reactions or reductive amination techniques.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine before conducting expensive experimental trials. Molecular docking studies have been particularly useful in identifying potential binding interactions between this compound and biological targets such as enzymes and receptors. These studies have revealed that the cyclopropyl group may enhance binding affinity by occupying hydrophobic pockets within the target protein, while the amine group forms critical hydrogen bonds.

In addition to its synthetic appeal, CAS No. 1343764-14-6 has been explored in combination therapies aimed at overcoming drug resistance. Thiazole derivatives have shown synergistic effects when used alongside conventional treatments for infectious diseases and cancers. The cyclopropyl substituent may contribute to this synergy by altering the pharmacokinetic properties of co-administered drugs, improving their absorption or reducing toxicity.

The pharmaceutical industry continues to invest in thiazole-based compounds due to their perceived safety profiles and low toxicity compared to other classes of drugs. Preclinical studies on 2-(2-Cyclopropyl-1,3-thiazol-4-yl)ethan-1-amine have demonstrated promising results in animal models for various diseases. These studies have focused on evaluating its efficacy in reducing inflammation, inhibiting tumor growth, and combating microbial infections. The compound's ability to modulate multiple biological pathways makes it an attractive candidate for developing broad-spectrum therapeutics.

Future research on CAS No. 1343764-14-6 is likely to focus on optimizing its chemical structure for improved bioavailability and target specificity. Advances in synthetic methodologies will enable researchers to explore more complex derivatives with tailored properties. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics and materials science may uncover novel applications for this compound beyond traditional pharmaceuticals.

The role of computational tools in drug discovery cannot be overstated when discussing 2-(2-Cyclopropyl-1,3-thiazol-4-ylenthanamidine) (CAS No. 1343764). Molecular dynamics simulations have provided insights into how this compound interacts with biological membranes and cellular components over time. These simulations help predict long-term effects on cellular function and identify potential off-target interactions that could impact therapeutic efficacy or safety.

The environmental impact of synthesizing and using CAS No 1343764 is another area of growing concern among researchers engaged in green chemistry initiatives within pharmaceutical development programs where sustainable practices are increasingly prioritized throughout manufacturing processes including reducing waste generation during production cycles while maintaining high purity standards essential for clinical applications

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd